[2-(4-Methoxyphenyl)ethyl](3-pyridinylmethyl)amine hydrobromide
Overview
Description
“2-(4-Methoxyphenyl)ethylamine hydrobromide” is a chemical compound with the CAS Number: 1609399-80-5 . It has a molecular weight of 323.23 . The compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)ethanamine hydrobromide . The InChI code for this compound is 1S/C15H18N2O.BrH/c1-18-15-6-4-13(5-7-15)8-10-17-12-14-3-2-9-16-11-14;/h2-7,9,11,17H,8,10,12H2,1H3;1H .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 323.23 .Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been utilized in the field of asymmetric hydroboration of vinylarenes. For instance, (S)-(4-Methoxyphenyl)-ethyl-1,3,2-benzodioxaborole, an intermediate in the catalytic asymmetric hydroboration, was isolated and subsequently aminated (Knight et al., 1997).
- Microwave-assisted treatment of related compounds with primary aliphatic amines has been explored for producing corresponding carboxamides, demonstrating potential applications in organic synthesis (Milosevic et al., 2015).
Applications in Solar Cell Technology
- A derivative of this compound, amine-based, alcohol-soluble fullerene, has been successfully applied as an acceptor and cathode interfacial material in polymer solar cells, suggesting its potential in renewable energy technologies (Lv et al., 2014).
Pharmacological Research
- In pharmacological research, the compound's derivatives have been studied for their potential in synthesizing analgesic agents. For example, substituted 1-Benzofurans and 1-Benzothiophenes, related to the chemical structure, have been synthesized and evaluated for analgesic activity (Rádl et al., 2000).
Structural and Molecular Studies
- Structural characterization of mono-hydrobromide salts of related N,4-diheteroaryl 2-aminothiazoles has been conducted, providing insights into molecular conformations and hydrogen bonding patterns, which are crucial in drug design and molecular engineering (Böck et al., 2021).
Miscellaneous Applications
- The compound and its derivatives have been used in various other chemical synthesis processes, such as the Michael reaction of chiral secondary enaminoesters with nitroethylenes, leading to the synthesis of pyrrolidine-3-carboxylates, a process valuable in the synthesis of complex organic molecules (Revial et al., 2000).
Safety and Hazards
properties
IUPAC Name |
2-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)ethanamine;hydrobromide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O.BrH/c1-18-15-6-4-13(5-7-15)8-10-17-12-14-3-2-9-16-11-14;/h2-7,9,11,17H,8,10,12H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHRPGDDRWFNRQT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNCC2=CN=CC=C2.Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1609399-80-5 | |
Record name | 3-Pyridinemethanamine, N-[2-(4-methoxyphenyl)ethyl]-, hydrobromide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1609399-80-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.